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Application Notes
Computed tomography (CT) has become an indispensable, non-invasive tool in the study of

ancient mummies, revolutionizing the field of paleopathology and paleoanthropology.[1] Its

ability to generate high-resolution, cross-sectional images allows researchers to virtually

"unwrap" and analyze the remains without causing physical damage, preserving these

invaluable historical artifacts for future study.[2][3] This technology provides a wealth of

information about the individual's life, death, and the mummification process itself.[1][4][5]

The primary applications of CT in mummy analysis include:

Paleopathology: CT scanning is instrumental in identifying diseases and injuries that afflicted

ancient populations.[1] It can reveal evidence of trauma, such as fractures and skeletal

injuries, as well as signs of chronic illnesses like osteoarthritis and dental diseases.[6]

Furthermore, CT can detect calcifications in blood vessels, suggesting the presence of

atherosclerosis, and identify tumors and other pathological lesions.[7]

Estimation of Age and Sex: By examining skeletal and dental development, researchers can

estimate the age at death of a mummified individual with a high degree of accuracy.[1][8]

Morphological features of the pelvis and skull, clearly visualized with CT, are used to

determine the sex of the individual.[5][8]

Mummification Techniques: CT scans provide detailed insights into the methods of

mummification. Researchers can identify the presence and location of embalming materials,
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the removal of internal organs, and the placement of amulets and other objects within the

wrappings.[4][8][9] This information helps to understand the cultural and religious practices of

the time.

Paleoanthropology: The data gathered from CT scans contributes to a broader

understanding of ancient populations. It provides information on diet, lifestyle, and overall

health.[4] Isotopic analysis of tissues visualized by CT can even reveal details about an

individual's diet.[4]

Conservation: By providing a detailed internal map of the mummy and its wrappings, CT aids

in the conservation and preservation of these delicate remains. It can identify areas of

structural weakness and help conservators make informed decisions about handling and

storage.

Experimental Protocols
The following protocols are generalized recommendations for the CT scanning of human

mummies.[10][11] Specific parameters should be adjusted based on the size and condition of

the mummy, as well as the specific research questions being addressed.

1. Mummy Preparation and Handling:

Handle the mummy with extreme care to prevent any damage.

If possible, place the mummy on a non-metallic, low-density support to minimize artifacts in

the CT images.

Document the mummy's external condition with high-resolution photography before

scanning.

2. CT Scanner Setup and Parameters:

The selection of appropriate scanning parameters is crucial for obtaining high-quality images.

[10][11] Technical considerations often favor using a lower tube voltage and a higher tube

current for scanning desiccated mummified remains.[10][11]
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Parameter
Recommended
Value/Setting

Rationale

Tube Voltage (kVp) 100-120 kV
Lower kVp enhances contrast

in dehydrated soft tissues.

Tube Current-Time (mAs) 200-400 mAs

Higher mAs improves signal-

to-noise ratio, resulting in

clearer images.

Slice Thickness 0.6 - 1.25 mm

Thin slices allow for high-

resolution multiplanar and 3D

reconstructions.[8][12]

Reconstruction Interval 0.4 - 0.8 mm

Overlapping reconstruction

improves the quality of 3D

models.[8]

Pitch <1

A lower pitch increases scan

time but improves image

quality by increasing data

acquisition.

Field of View (FOV)
As small as possible to

encompass the mummy

A smaller FOV increases

spatial resolution.[10][11]

Reconstruction Algorithm
Bone and soft tissue

algorithms

Both should be used to create

separate datasets for

analyzing skeletal and

preserved soft tissues.[12]

3. Image Acquisition and Reconstruction:

Perform a full-body scan of the mummy.

Reconstruct the raw data using both bone and soft tissue algorithms to generate two sets of

DICOM images.

Archive the raw data and the reconstructed images for future analysis.
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4. Data Analysis and Visualization:

Utilize medical imaging software (e.g., OsiriX, 3D Slicer) for 2D and 3D visualization.

Perform multiplanar reconstruction (MPR) to view the mummy in axial, sagittal, and coronal

planes.

Create 3D models using volume rendering and surface rendering techniques to visualize the

skeleton, soft tissues, and any included artifacts.[9]

Quantitative Data Presentation
The following tables provide examples of how quantitative data obtained from CT analysis of

mummies can be structured for comparison.

Table 1: Skeletal and Dental Age Estimation

Mummy ID Feature
Measurement/Obse
rvation

Estimated Age

Mummy A
Epiphyseal fusion of

long bones

Complete fusion of the

distal radius and ulna
18-20 years

Mummy B
Dental eruption and

wear

Eruption of third

molars with minimal

occlusal wear

17-21 years

Child Mummy C Long bone length Femur length: 25 cm 4-5 years

Table 2: Craniometric Measurements for Sex Determination

Mummy ID Cranial Feature Measurement (mm) Sex Determination

Mummy A
Mastoid process

length
32 Male

Mummy B Supraorbital margin Sharp Female

Mummy A Nuchal crest Robust Male
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Table 3: Quantification of Pathological Findings

Mummy ID Pathology Location
Size/Dimensio
ns (mm)

Hounsfield
Units (HU)

Mummy C
Calcified aortic

plaque
Abdominal aorta 5 x 3 350

Mummy D Healed fracture Left tibia - -

Mummy E
Lesion in the

liver
Right lobe 20 x 15 80

Visualization of Workflows and Relationships
The following diagrams, generated using Graphviz (DOT language), illustrate key experimental

workflows and logical relationships in the CT analysis of mummies.
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Caption: Experimental workflow for CT analysis of mummies.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.researchgate.net/publication/335533745_How_to_CT_scan_human_mummies_Theoretical_considerations_and_examples_of_use
https://www.semanticscholar.org/paper/CT-examination-and-3D-analysis-of-Egyptian-animal-Malgora-Gibelli/854a843e5e1c995ba190369b9125ae13bba6f89d
https://www.semanticscholar.org/paper/CT-examination-and-3D-analysis-of-Egyptian-animal-Malgora-Gibelli/854a843e5e1c995ba190369b9125ae13bba6f89d
https://www.benchchem.com/product/b1172455#application-of-computed-tomography-ct-in-mummy-analysis
https://www.benchchem.com/product/b1172455#application-of-computed-tomography-ct-in-mummy-analysis
https://www.benchchem.com/product/b1172455#application-of-computed-tomography-ct-in-mummy-analysis
https://www.benchchem.com/product/b1172455#application-of-computed-tomography-ct-in-mummy-analysis
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172455?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172455?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

